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Introduction

Thenylchlor (C16H1sCINO2S) is a chloroacetamide herbicide used for pre-emergence control of annual
grasses and broadleaved weeds in rice crops and other upland crops. Its environmental monitoring is crucial
due to its moderate aqueous solubility (11.0 mg/L. at 20°C) and potential for water contamination
through agricultural runoff [1]. These application notes provide validated protocols for extracting and
analyzing Thenylchlor from soil and water samples, supporting environmental monitoring and regulatory

compliance.

Chemical and Physical Properties

Table 1: Fundamental properties of Thenylchlor essential for method development [1]

Property Value Significance for Analysis
Chemical Formula Ci6H1sCINO2S  Determines detection method and fragmentation
pattern
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Property Value Significance for Analysis
Molecular Weight 323.84 g/mol -
Water Solubility (20°C) 11.0 mg/L Guides extraction solvent selection; indicates

leaching potential

Octanol-Water Partition 3.53 Suggests high affinity for organic solvents; indicates
Coefficient (Log P) potential for bioaccumulation
Vapor Pressure (20°C) 0.028 mPa Low volatility; suitable for GC analysis without

significant loss

Soil DTso (typical) 14 days Non-persistent; requires timely sampling
Koc (Organic Carbon Partition 890 mL/g Moderate soil mobility; informs extraction approach
Coefficient) from different solil types

Sample Preparation and Extraction Protocols

Water Sample Extraction

Principle: Thenylchlor is efficiently extracted from water samples using organic solvent due to its non-ionic

character and moderate hydrophobicity.

Materials:

e Water samples (1 L recommended)

e Pesticide-grade acetonitrile or dichloromethane

e Anhydrous magnesium sulfate (MgSQOa) for dehydration

e Sodium chloride (NaCl) for salting-out effect

¢ Solid Phase Extraction (SPE) apparatus

e C18 SPE cartridges (500 mg, 6 mL) as an alternative approach

Procedure:
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e Sample Collection and Filtration: Collect water samples in amber glass bottles. Filter through 0.7
pm glass fiber filters to remove particulate matter.
e Liquid-Liquid Extraction (LLE):
o Transfer 1 L of water to a separatory funnel.
o Add 100 mL of pesticide-grade acetonitrile and shake vigorously for 2 minutes.
o Add approximately 5 g of NaCl to enhance phase separation.
o Allow phases to separate completely, then collect the organic layer.
o Repeat extraction twice with 50 mL fresh acetonitrile.
o Combine all organic extracts and dehydrate with 15 g anhydrous MgSOQOa.
¢ Alternative Solid Phase Extraction (SPE):
Condition C18 cartridge with 5 mL methanol followed by 5 mL reagent water.

o

(e]

Pass 1 L water sample through cartridge at flow rate of 5-10 mL/min.

Dry cartridge under vacuum for 10-15 minutes.

Elute Thenylchlor with 2 x 5 mL acetonitrile into collection tube.

¢ Concentration: Gently evaporate combined extracts to near dryness under a stream of nitrogen at
40°C. Reconstitute in 1.0 mL acetonitrile for GC-MS analysis.

[¢]

[¢]

Soil Sample Extraction

Principle: Thenylchlor is extracted from soil matrices using organic solvents based on QUEChERS (Quick,

Easy, Cheap, Effective, Rugged, and Safe) methodology.

Materials:

e Soil samples (10-15 g representative sample)

e Acetonitrile (pesticide grade) as extraction solvent

¢ QUEChERS extraction salts (4 g MgSOa4, 1 g NaCl, 0.5 g disodium citrate sesquihydrate, 1 g
sodium citrate tribasic dihydrate)

e Centrifuge tubes (50 mL)

e Dispersive SPE cleanup sorbents (150 mg MgSOas, 25 mg primary secondary amine (PSA), 25 mg
C18 per mL extract)

Procedure:

e Sample Preparation: Air-dry soil samples at room temperature and sieve through 2 mm mesh.
Homogenize thoroughly.

e Hydration: Place 10 g of soil into a 50 mL centrifuge tube. Add 5 mL reagent water and vortex for 30
seconds.

e Extraction:
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(e]

Add 10 mL acetonitrile to hydrated soil sample.

[¢]

Shake vigorously for 1 minute to ensure complete solvent contact.

Immediately add QUEChERS extraction salts and shake vigorously for another minute.
Centrifuge at 4000 rpm for 5 minutes to separate phases.

e Cleanup:

[¢]

[e]

o Transfer 6 mL of upper acetonitrile layer to a 15 mL tube containing d-SPE sorbents.
o Shake vigorously for 30 seconds to adsorb co-extractives.
o Centrifuge at 4000 rpm for 5 minutes.
¢ Concentration: Transfer supernatant to a clean vial and concentrate under nitrogen stream if
necessary. Reconstitute as needed for analysis.

Instrumental Analysis by GC-MS

Instrument Configuration: Gas Chromatography-Mass Spectrometry with Total Ion Chromatogram

(GCMS-TIC) provides optimal sensitivity and confirmation for Thenylchlor analysis [2].

Table 2: Optimized GC-MS parameters for Thenylchlor analysis [2]

Parameter Setting

GC System Single Quadrupole GCMS

Column Agilent DB-5MS (30 m x 0.25 mm x 0.25 ym)

Carrier Gas Helium

Flow Rate 1-2 mL/min

Injection 250°C

Temperature

Injection Volume 1 pL (splitless mode)

Oven Program 90°C (hold 2 min), 6°C/min to 150°C (hold 5 min), 5°C/min to 220°C (hold 5

min), 6°C/min to 290°C (hold 2 min)

Total Run Time 49.6 minutes

© 2026 Smolecule. All rights reserved. 4/9 Tech Support


https://www.smolecule.com/products/s570348?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8325007/
https://www.smolecule.com/products/s570348?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8325007/
https://www.smolecule.com/products/s570348?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Parameter Setting

MS Source 230°C

Temperature

MS Quad 150-155°C

Temperature

Solvent Delay 3.00 minutes

lonization Mode Electron Impact (El, 70 eV)

Identification and Quantification:

e Target ions: Monitor molecular ion and characteristic fragments (m/z 323.84 molecular ion)
¢ Qualifier ions: Use at least two characteristic fragment ions for confirmation
e Calibration: Prepare matrix-matched standards in concentration range of 0.001-1.0 pg/mL

Quality Assurance and Method Validation

Calibration and Linear Range: Prepare calibration standards in pesticide-free soil or water extract. The

method demonstrates excellent linearity (r2 > 0.99) in range of 0.001-1.0 pg/mL [2].

Table 3: Method performance characteristics for Thenylchlor analysis

Parameter Performance Value Acceptance Criteria
Limit of Detection 0.78-14.74 ng/mL (ppb) [2] -

(LOD)

Limit of 2.34-44.22 ng/mL (ppb) [2] -

Quantification (LOQ)
Recovery (%) 70-120% [2] 70-120% with RSD <20%

Precision (RSD) <15-20% [2] <20%
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Parameter Performance Value Acceptance Criteria
Matrix Effects Evaluate by comparing slopes of solvent <+20%
and matrix-matched calibrations suppression/enhancement

Quality Control Measures:

Include procedural blanks with every batch of 20 samples

Analyze replicates (minimum 1 per batch) with acceptance criteria of RSD <20%

Include laboratory control samples (spiked blanks) with recovery of 70-120%

Use internal standards (e.g., deuterated analogs) when available to correct for matrix effects

Environmental Considerations

Thenylchlor's moderate water solubility and low soil adsorption (Koc 890 mL/g) make it mobile in the
environment, with potential to contaminate water systems through runoff [1]. Understanding soil
characteristics and water potential effects on herbicide availability is crucial for accurate environmental
monitoring, as demonstrated in studies with similar herbicides like clomazone [3]. The double-tube
technique for determining plant-available concentration in soil solution provides a more accurate estimate of

available herbicide at solution-soil ratios representative of plant root-herbicide relationships [3].

Experimental Workflow

The following diagram illustrates the complete analytical workflow for Thenylchlor extraction and analysis

from environmental samples:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtl’;taer;o, CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 9/9 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s570348?utm_src=pdf-bulk
https://www.smolecule.com/products/s570348?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

